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Compound of Interest

Compound Name: Pimavanserin

Cat. No.: B1677881 Get Quote

The responsible disposal of chemical compounds is a critical component of laboratory safety

and environmental stewardship. This guide provides essential logistical and safety information

for the proper disposal of Pimavanserin, a selective serotonin inverse agonist and antagonist.

Adherence to these procedures is vital for ensuring compliance with regulatory standards and

protecting personnel and the environment.

The primary directive for the disposal of Pimavanserin, as outlined in its Safety Data Sheets

(SDS), is to use an approved waste disposal plant and adhere strictly to all applicable federal,

state, and local environmental regulations.[1][2][3]

Regulatory Framework
The disposal of pharmaceutical waste in a research setting is governed by a multi-tiered

regulatory structure. It is imperative for researchers to be cognizant of these frameworks to

ensure full compliance.
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Regulatory Body
Governing
Regulation/Guideline

Key Considerations for
Pimavanserin Disposal

U.S. Environmental Protection

Agency (EPA)

Resource Conservation and

Recovery Act (RCRA)

Governs the management of

hazardous waste from

generation to disposal.[4] All

labs must determine if their

Pimavanserin waste meets the

criteria for hazardous waste

under RCRA.

State Environmental Agencies
State-Specific Hazardous

Waste Regulations

Many states have regulations

that are more stringent than

federal laws.[4] Disposal

procedures must comply with

the specific requirements of

the state in which the facility is

located.

Institutional Policies
Environmental Health & Safety

(EHS) Protocols

Most research institutions have

a dedicated EHS department

that provides specific guidance

and services for chemical

waste disposal, which must be

followed.[5]

Step-by-Step Disposal Protocol for Pimavanserin
This protocol outlines the decision-making process and procedural steps for the safe and

compliant disposal of Pimavanserin from a research or drug development laboratory.

Step 1: Waste Characterization and Consultation

Do Not Sewer: Under no circumstances should Pimavanserin waste be disposed of down

the drain.[6][7] The U.S. Environmental Protection Agency (EPA) prohibits the sewering of

hazardous waste pharmaceuticals, and this practice is strongly discouraged for all

pharmaceutical compounds to prevent contamination of water supplies.[6][8]
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Consult EHS: The first and most critical action is to contact your institution's Environmental

Health and Safety (EHS) department.[5] Provide them with the Safety Data Sheet (SDS) for

Pimavanserin.

Hazardous Waste Determination: Work with EHS to determine if the Pimavanserin waste is

classified as a hazardous waste under RCRA regulations. While not listed as a "Hazardous

Chemical" by the OSHA Hazard Communication Standard, this determination depends on its

characteristics and any solvents or materials it may be mixed with.[2][9]

Step 2: Segregation and Containment

Designated Waste Stream: Segregate all Pimavanserin waste, including pure compound,

contaminated labware (e.g., vials, pipette tips, gloves), and solutions, from general

laboratory trash.

Use Appropriate Containers: Collect the waste in a designated, properly sealed, and clearly

labeled hazardous waste container. The container must be compatible with the chemical

nature of the waste.

Labeling: Label the container clearly with the words "Hazardous Waste," the full chemical

name "Pimavanserin," and any other components of the waste mixture. Ensure the

accumulation start date is recorded.

Step 3: Storage

Secure Storage: Store the sealed waste container in a designated, secure satellite

accumulation area within the laboratory.

Follow Storage Conditions: Keep the container tightly closed in a dry and well-ventilated

location, away from incompatible materials, as recommended by the SDS.[1][2]

Step 4: Professional Disposal

Arrange for Pickup: Coordinate with your EHS department to arrange for the pickup and

disposal of the Pimavanserin waste.
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Licensed Vendor: The waste must be offered to a licensed hazardous material disposal

company.[2] EHS will manage the transfer of the waste to an approved environmental

management vendor, who will transport it for final disposal, typically via incineration.[5]

Maintain Records: Retain all documentation related to the waste transfer, including manifests

and certificates of destruction, as per your institution's policy and regulatory requirements.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Pimavanserin in a laboratory setting.
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Caption: Workflow for the compliant disposal of Pimavanserin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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